Cas no 566-58-5 (5a-Pregnane-3a,20a-diol)

• Product Name: 5a-Pregnane-3a,20a-diol
• CAS No: 566-58-5
• Molecular Formula: C₂₁H₃₆O₂
• Molecular Weight: 320.50934
• CID: 376366
• PubChem ID: 164674

5a-Pregnane-3a,20a-diol Properties

Names and Identifiers

• Pregnane-3,20-diol, (3a,5a,20S)-
• 5α-Pregnane-3α,20α-diol
• 5α-Pregnane-3α,20α-d
• 5Α-PREGNANE-3Α,20Α-DIOL,WHITE SOLID
• ALLOPREGNANEDIOL(RG)
• 5alpha-Pregnane-3alpha,20alpha-diol
• A,20
• A-Dihydroxy-5
• A-diol
• Allopregnane-3
• Allopregnane-3alpha,20alpha-diol
• Allopregnanediol
• A-pregnane
• A-Pregnane-3
• UNII-97N2Q625GO
• AKOS027381316
• ALLOPREGNANE-3.ALPHA.,20.ALPHA.-DIOL [MI]
• YWYQTGBBEZQBGO-CGVINKDUSA-N
• Allopregnane-3.alpha.,20.alpha.-diol
• SCHEMBL3127007
• (3alpha,5alpha,20S)-Prgnane-3,20-diol
• (1S,3aS,3bR,5aS,7R,9aS,9bS,11aS)-1-[(1S)-1-hydroxyethyl]-9a,11a-dimethyl-hexadecahydro-1H-cyclopenta[a]phenanthren-7-ol
• 97N2Q625GO
• (3R,8R,9S,10S,13S,14S,17S)-17-((S)-1-hydroxyethyl)-10,13-dimethylhexadecahydro-1H-cyclopenta[a]phenanthren-3-ol
• CHEBI:81470
• Pregnane-3,20-diol, (3.alpha.,5.alpha.,20S)-
• CHEMBL1790205
• Prgnane-3,20-diol, (3alpha,5alpha,20S)-
• 5 alpha -Pregnane-3 alpha ,20 alpha -diol
• Q27155400
• C18042
• (3R,5S,8R,9S,10S,13S,14S,17S)-17-[(1S)-1-hydroxyethyl]-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-ol
• 5alpha-pregnan-3alpha,20alpha-diol
• DTXSID40859115
• 566-58-5
• (20S)3alpha,20-Dihydroxy-5alpha-pregnane
• 5a-Pregnane-3a,20a-diol
• 5?-PREGNANE-3?,20?-DIOL
• 5-alpha-Pregnan-3-alpha, 20-alpha-diol
• Pregnane-3,20-diol, (3a,5a,20S)-; 5a-Pregnane-3a,20a-diol (8CI); (3a,5a,20S)-Pregnane-3,20-diol; 3a,20a-Dihydroxy-5a-pregnane; Allopregnane-3a,20a-diol; Allopregnanediol

• InChIKey： YWYQTGBBEZQBGO-CGVINKDUSA-N
• Inchi： InChI=1S/C21H36O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h13-19,22-23H,4-12H2,1-3H3/t13-,14-,15+,16-,17+,18-,19-,20-,21+/m0/s1
• SMILES： CC(C1CCC2C1(CCC3C2CCC4C3(CCC(C4)O)C)C)O

Computed Properties

• Exact Mass: 320.27200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 320.271530387g/mol
• Heavy Atom Count: 23
• Complexity: 463
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• LogP: 4.38700
• PSA: 40.46000
• Melting Point: 240-242°C
• Specific Rotation: D20 +17° (c = 0.148 in ethanol)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives